Cas no 2172062-41-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172062-41-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5998750
• PubChem ID: 165807675
• Update Time: 2025-05-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid
• 2172062-41-6
• EN300-1506989
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]bicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-15(12-23(30)29-25-17-11-10-16(13-17)24(25)26(31)32)28-27(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22,24-25H,10-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KGRWMRRGYRLMDI-UHFFFAOYSA-N
• SMILES： OC(C1C(C2CCC1C2)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo2.2.1heptane-2-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 2172062-41-6)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane-2-carboxylic acid, identified by its CAS number 2172062-41-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane-2-carboxylic acid consists of a fused bicyclic system, which includes a seven-membered ring with two substituents, and an amide linkage. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and other chemical modifications. This structural complexity not only contributes to its unique chemical properties but also opens up possibilities for diverse biological activities.

In recent years, there has been a surge in research focused on the development of novel compounds with potential therapeutic applications. The bicyclo[2.2.1]heptane scaffold, which is a part of this compound's structure, has been extensively studied for its ability to modulate biological pathways. Specifically, derivatives of this scaffold have shown promise in the treatment of neurological disorders, inflammation, and cancer. The amide group in the molecule further enhances its potential as a bioactive agent by allowing for hydrogen bonding interactions with biological targets.

The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane-2-carboxylic acid is particularly noteworthy as it is commonly used in solid-phase peptide synthesis (SPPS). This functionality allows the compound to serve as a building block for the creation of more complex peptides and proteins, which are essential in drug development. The versatility of the Fmoc group makes it an invaluable tool for chemists and biochemists working on the synthesis of biologically active molecules.

Recent studies have highlighted the importance of understanding the structural and functional relationships in complex molecules like this one. Computational chemistry and molecular modeling techniques have been instrumental in predicting the biological activity of such compounds before they are synthesized in the laboratory. These methods allow researchers to optimize the structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane-2-carboxylic acid for better efficacy and reduced side effects.

The pharmacokinetic properties of this compound are also under investigation, as they play a crucial role in determining its effectiveness as a drug candidate. Factors such as solubility, stability, and metabolic pathways must be carefully considered to ensure that the compound can reach its target site of action efficiently and remain active long enough to produce the desired therapeutic effect.

In addition to its potential therapeutic applications, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane-2-carboxylic acid may find utility in other areas such as agrochemicals and material science. The unique structural features of this compound could inspire new designs for molecules with specific functionalities tailored to industrial needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with higher yields and purity, which is essential for both research and commercial applications.

The role of interdisciplinary collaboration cannot be overstated in the field of pharmaceutical research. Chemists, biochemists, pharmacologists, and computational scientists must work together to translate basic research findings into tangible therapeutic solutions. The study of compounds like 3-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidobicyclo[2.2.1]heptane)-2-carboxylic acid exemplifies this collaborative approach, as it bridges multiple disciplines to advance our understanding of disease mechanisms and develop new treatments.

In conclusion, 3-(N-Fmoc)-N-[(S,S-dimethyl)-t-bohydrylamino]-4-methylbicyclo[2.₂.₁]heptene-[5]-carboxylic acid (CAS No.2172062- 41 6) represents a significant advancement in medicinal chemistry due to its complex structure and versatile functional groups. Its potential applications in drug development, coupled with ongoing research into its biological activity and pharmacokinetic properties, make it a compound of great interest in both academic and industrial settings.